Cas no 2171805-40-4 (4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}but-2-ynoic acid)

• Product Name: 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}but-2-ynoic acid
• CAS No: 2171805-40-4
• MF: C₂₂H₁₆N₄O₆
• MW: 432.38564491272
• CID: 5836726
• PubChem ID: 165737337
• Update Time: 2023-12-30

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,5-oxadiazol-3-ylformamido}but-2-ynoic acid
• EN300-1550489
• 2171805-40-4
• 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,5-oxadiazol-3-yl]formamido}but-2-ynoic acid

• Inchi： 1S/C22H16N4O6/c27-18(28)10-5-11-23-21(29)19-20(26-32-25-19)24-22(30)31-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17H,11-12H2,(H,23,29)(H,27,28)(H,24,26,30)
• InChI Key： GIZWLNBWVXRCHG-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(NCC#CC(=O)O)=O)=NON=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 432.10698424g/mol
• Monoisotopic Mass: 432.10698424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids